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Introduction
(Thr4,Gly7)-Oxytocin (TGOT) is a synthetic analog of oxytocin, a neuropeptide central to

various physiological processes, including social bonding, parturition, and lactation. TGOT is

distinguished by its high selectivity as an agonist for the oxytocin receptor (OTR), particularly in

rodent models, making it an invaluable tool for elucidating the specific roles of OTR signaling

pathways.[1][2] The activation of the OTR, a G-protein coupled receptor (GPCR), primarily

initiates the Gq/phospholipase C (PLC) signaling cascade. This leads to the production of

inositol 1,4,5-triphosphate (IP3), which in turn triggers the release of intracellular calcium

(Ca2+) from the endoplasmic reticulum.[3][4] This robust increase in intracellular Ca2+ can be

readily monitored using calcium imaging techniques, providing a functional readout of OTR

activation.

These application notes provide a comprehensive guide for utilizing (Thr4,Gly7)-Oxytocin in

calcium imaging experiments. Included are key pharmacological data, detailed experimental

protocols, and visual representations of the underlying signaling pathway and experimental

workflow.

Quantitative Data
The following table summarizes the reported binding affinities and effective concentrations of

(Thr4,Gly7)-Oxytocin for the oxytocin receptor. These values are crucial for designing
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experiments and interpreting results.

Parameter Species
Tissue/Cell
Type

Value Reference

Ki Human
Uterine Smooth

Muscle Cells
17.9 ± 2.8 nM [5]

Kd Rat

Hippocampal

Synaptic Plasma

Membranes,

Mammary Gland,

Uterus

1.0 - 2.0 nM [6]

Effective

Concentration
Mouse

Paraventricular

Thalamus

Neurons

1 µM (evokes

inward current)
[7]

Effective

Concentration
Mouse

Subicular

Neurons

0.3 µM (induces

depolarization)
[7]

Signaling Pathway of (Thr4,Gly7)-Oxytocin
The activation of the oxytocin receptor by (Thr4,Gly7)-Oxytocin initiates a well-defined

signaling cascade that results in the mobilization of intracellular calcium. This pathway is a

hallmark of Gq-coupled GPCRs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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